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Welcome to the technical support center for optimizing your experiments using Chinese
Hamster Ovary (CHO) cells. This guide provides answers to frequently asked questions and
solutions to common problems encountered during CHO cell culture and transfection,
empowering researchers, scientists, and drug development professionals to achieve reliable
and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for successful CHO cell culture?

Al: Maintaining a healthy CHO cell culture is fundamental to any experiment. Key factors
include proper aseptic technique to prevent contamination, using the correct media and
supplements, and maintaining optimal culture conditions (e.g., temperature, CO2 levels).
Regularly monitoring cell health, including viability and morphology, is also crucial.

Q2: My CHO cells are not growing well after thawing. What could be the issue?

A2: Several factors can contribute to poor cell growth post-thaw. It is critical to thaw cells
rapidly in a 37°C water bath and then immediately transfer them to a sterile hood. Avoid
centrifuging primary cells immediately after thawing, as this can be more damaging than the
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small amount of residual DMSO. It's recommended to change the medium the day after
thawing to remove any remaining DMSO. Also, ensure you are using the recommended
seeding density and media volume.

Q3: What is the ideal confluency for passaging CHO cells?

A3: Allowing CHO cells to become over-confluent can lead to senescence and the growth of
contaminating cells. It is recommended to subculture primary cells when they reach 90-95%
confluency. For routine passaging, aim for a confluency of 80-90%.

Q4: I'm observing low transfection efficiency. What are the common causes?

A4: Low transfection efficiency in CHO cells can stem from several sources. The quality of the
plasmid DNA is paramount; it should have an A260/A280 ratio of 1.7-1.9 and low endotoxin
levels. Cell health is another critical factor; cells should have high viability (>95%) and be in the
exponential growth phase. The ratio of transfection reagent to DNA, cell density at the time of
transfection, and the duration of complex exposure are all parameters that need to be
optimized for your specific cell line and plasmid.

Q5: How can | minimize cytotoxicity during transfection?

A5: Cytotoxicity is a common issue with lipid-based transfection reagents. To mitigate this, you
can optimize the concentration of the transfection reagent and the DNA. Reducing the
exposure time of the cells to the transfection complex (e.g., to 1-4 hours) before replacing it
with fresh, complete medium can also significantly improve cell viability. Additionally, ensuring
the use of high-quality, endotoxin-free plasmid DNA can prevent unintended cellular stress.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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